Cas no 53866-33-4 (17beta-Estradiol-2,4-d2)
17beta-Estradiol-2,4-d2 structure
Product Name:17beta-Estradiol-2,4-d2
CAS No:53866-33-4
MF:C18H24O2
MW:274.394289016724
MDL:MFCD00079179
CID:375635
PubChem ID:24894546
Update Time:2025-04-19
17beta-Estradiol-2,4-d2 Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-triene-2,4-d2-3,17-diol,(17b)- (9CI)
- (17beta)-(2,4-~2~H_2_)estra-1,3,5(10)-triene-3,17-diol
- 1,3,5[10]-ESTRATRIENE-2,4-D2-3,17BETA-DIOL
- 2,4-Dideuterioestradiol
- Estra-1,3,5(10)-triene-2,4-D2-3,17-diol, (17-beta)-
- Estradiol-d2
- CS-0374425
- beta-Estradiol-d2, 98 atom % D
- (1S,3aS,3bR,9bS,11aS)-11a-methyl(6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
- 17beta-Estradiol-2,4-d2
- 53866-33-4
- (8R,9S,13S,14S,17S)-2,4-dideuterio-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
- PD043953
- 17beta-Estradiol D2 (2,4-D2); Estra-1,3,5(10)-triene-2,4-d2-3,17-diol, (17?)-; (17?)-Estra-1,3,5(10)-triene-2,4-d2-3,17-diol; 2,4-Dideuterioestradiol: 17beta-Estradiol D2 (2,4 D2)
- 17beta-Estradiol D2 (2,4-D2)
- HY-B0141S3
- beta-Estradiol-d2
- 17Beta-Estradiol-D2
- 17beta-Estradiol D2 (2,4-D2); Estra-1,3,5(10)-triene-2,4-d2-3,17-diol, (17ss)-; (17ss)-Estra-1,3,5(10)-triene-2,4-d2-3,17-diol; 2,4-Dideuterioestradiol: 17beta-Estradiol D2 (2,4 D2)
-
- MDL: MFCD00079179
- Inchi: 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1/i3D,10D
- InChI Key: VOXZDWNPVJITMN-JXCLBMSPSA-N
- SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O
Computed Properties
- Exact Mass: 274.190183496g/mol
- Monoisotopic Mass: 274.190183496g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 40.5Ų
17beta-Estradiol-2,4-d2 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H312-H332-H350-H360
- Warning Statement: P201-P280-P308+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 45-46-61-20/21/22
- Safety Instruction: 53-22-36/37/39-45
- RTECS:KG6814500
-
Hazardous Material Identification:
- Risk Phrases:R45
17beta-Estradiol-2,4-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | E4260-5MG |
17beta-Estradiol-2,4-d2 |
53866-33-4 | 98 atom % D | 5MG |
4576.05 | 2021-05-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03690-5mg |
Estra-1,3,5(10)-triene-2,4-d2-3,17-diol,(17b)- (9CI) |
53866-33-4 | - | 5mg |
¥6988.0 | 2024-07-18 | |
| TRC | E888011-0.5mg |
17beta-Estradiol-2,4-d2 |
53866-33-4 | 0.5mg |
$ 45.00 | 2022-06-05 | ||
| TRC | E888011-1mg |
17beta-Estradiol-2,4-d2 |
53866-33-4 | 1mg |
$ 74.00 | 2023-09-07 | ||
| TRC | E888011-5mg |
17beta-Estradiol-2,4-d2 |
53866-33-4 | 5mg |
$ 247.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E911364-1mg |
17β-Estradiol-d2 |
53866-33-4 | 98% | 1mg |
¥1,446.00 | 2022-01-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-234879-5mg |
β-Estradiol-d2, |
53866-33-4 | 98 atom % D | 5mg |
¥1579.00 | 2023-09-05 | |
| TRC | E888011-.5mg |
17beta-Estradiol-2,4-d2 |
53866-33-4 | 5mg |
$57.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1242303-10mg |
1,3,5[10]-ESTRATRIENE-2,4-D2-3,17BETA-DIOL |
53866-33-4 | 98% D | 10mg |
$1110 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1242303-50mg |
1,3,5[10]-ESTRATRIENE-2,4-D2-3,17BETA-DIOL |
53866-33-4 | 98% D | 50mg |
$1755 | 2024-06-06 |
17beta-Estradiol-2,4-d2 Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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